Cas no 54852-65-2 (Oxiranecarboxylic acid, 2-ethyl-3-phenyl-, ethyl ester)

• Product Name: Oxiranecarboxylic acid, 2-ethyl-3-phenyl-, ethyl ester
• CAS No: 54852-65-2
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1593717
• PubChem ID: 13177120
• Update Time: 2025-04-21

Oxiranecarboxylic acid, 2-ethyl-3-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Oxiranecarboxylic acid, 2-ethyl-3-phenyl-, ethyl ester
• 2-Ethyl-3-phenyloxirane-2-carboxylic acid ethyl ester
• ethyl 2-ethyl-3-phenyloxirane-2-carboxylate
• DTXSID70524864
• SCHEMBL14967143
• DB-323877
• 54852-65-2

• Inchi： 1S/C13H16O3/c1-3-13(12(14)15-4-2)11(16-13)10-8-6-5-7-9-10/h5-9,11H,3-4H2,1-2H3
• InChI Key： AOHTYJPWCAHBBT-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)C1(C(=O)OCC)CC

Computed Properties

• Exact Mass: 220.10998
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.83